Cas no 68683-04-5 (ethyl 2-methyl-4,5-dihydro-1,3-oxazole-4-carboxylate)

• Product Name: ethyl 2-methyl-4,5-dihydro-1,3-oxazole-4-carboxylate
• CAS No: 68683-04-5
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 1730987
• PubChem ID: 538229
• Update Time: 2025-04-21

ethyl 2-methyl-4,5-dihydro-1,3-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-methyl-4,5-dihydro-1,3-oxazole-4-carboxylate
• 4-Ethoxycarbonyl-2-methyl-2-oxazoline
• 4-oxazolecarboxylic acid, 4,5-dihydro-2-methyl-, ethyl ester
• ethyl 2-methyl-4,5-dihydrooxazole-4-carboxylate
• Ethyl 2-methyl-4,5-dihydro-1,3-oxazole-4-carboxylate #
• 68683-04-5
• ethyl (4S)-2-methyl-4,5-dihydrooxazole-4-carboxylate
• AB14234
• 61999-29-9
• (2S)-Ethyl-4-methyl-3,5-oxazolinecarboxylate
• SCHEMBL6602372
• DA-03603
• CPCNDUSWYOZLDS-UHFFFAOYSA-N

• Inchi： 1S/C7H11NO3/c1-3-10-7(9)6-4-11-5(2)8-6/h6H,3-4H2,1-2H3
• InChI Key： CPCNDUSWYOZLDS-UHFFFAOYSA-N
• SMILES： O1C(C)=NC(C(=O)OCC)C1

Computed Properties

• Exact Mass: 157.07393
• Monoisotopic Mass: 157.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• Density: 1.21
• Boiling Point: 201.6°C at 760 mmHg
• Flash Point: 80.1°C
• Refractive Index: 1.505
• PSA: 47.89